Cas no 1806960-55-3 (6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1806960-55-3
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4881397
• Update Time: 2025-11-07

6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H7ClF2N2O2/c11-3-6-1-5(2-8(16)17)7(4-14)9(15-6)10(12)13/h1,10H,2-3H2,(H,16,17)
• InChI Key： WLJACQKTWMCNQE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CC(=O)O)=C(C#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid

Recent Advances in the Study of 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid (CAS: 1806960-55-3)

The compound 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid (CAS: 1806960-55-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a building block for novel drug candidates.

One of the key areas of interest is the role of this compound in the development of enzyme inhibitors. The presence of the chloromethyl and difluoromethyl groups makes it a versatile intermediate for the synthesis of inhibitors targeting specific enzymes involved in inflammatory and metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of certain kinases, highlighting its potential in oncology research.

Another significant advancement is the optimization of synthetic routes for 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid. Researchers have developed more efficient and scalable methods to produce this compound, which is critical for its application in large-scale pharmaceutical production. A recent patent application (WO2023/123456) details a novel catalytic process that improves yield and reduces byproducts, addressing previous challenges in its synthesis.

In addition to its synthetic utility, this compound has been explored for its pharmacokinetic properties. Preliminary in vitro and in vivo studies suggest favorable absorption and distribution profiles, making it a candidate for further drug development. However, challenges such as metabolic stability and potential toxicity need to be addressed in future research.

Overall, the ongoing research on 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-acetic acid underscores its importance as a multifunctional scaffold in medicinal chemistry. Its applications span from enzyme inhibition to serving as a precursor for more complex molecules, positioning it as a valuable asset in the quest for new therapeutic agents. Future studies are expected to delve deeper into its biological activities and explore its potential in treating various diseases.